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Compound Name: Sodium stearyl maleate

CAS No.: 5373-51-3

Cat. No.: B16089405

Get Quote

Executive Summary

This technical guide provides an in-depth analysis of sodium stearyl maleate, a compound of

interest in the pharmaceutical sciences. While structurally similar to the widely used lubricant

sodium stearyl fumarate, the role of sodium stearyl maleate is distinct and primarily centered

on its position as a key intermediate in the synthesis of its fumarate counterpart and its status

as a specified and controlled impurity in the final excipient. This document will elucidate the

chemical and physical properties of sodium stearyl maleate, its synthesis, its relationship with

sodium stearyl fumarate, and the analytical methodologies employed for its characterization.

Furthermore, this guide will explore its limited but potential applications as a pharmaceutical

excipient, drawing comparisons with established lubricants to provide a comprehensive

perspective for researchers, scientists, and drug development professionals.

Introduction to Pharmaceutical Lubricants and the
Isomeric Landscape
In the manufacturing of solid dosage forms, such as tablets and capsules, the use of excipients

is indispensable. Among these, lubricants play a critical role in reducing the friction between the
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tablet surface and the die wall during ejection, preventing adhesion of the powder to the

punches, and improving the flowability of the granulation. The selection of an appropriate

lubricant is paramount as it can significantly impact the mechanical strength, disintegration, and

dissolution properties of the final product.

This guide focuses on sodium stearyl maleate, the cis-isomer of the more commonly known

and utilized sodium stearyl fumarate. While both share the same chemical formula, their spatial

arrangement imparts distinct properties that influence their function and application in the

pharmaceutical industry.

Chemical Identity and Physicochemical Properties
Sodium stearyl maleate is the sodium salt of the monoester formed from stearyl alcohol and

maleic acid. Its chemical structure is characterized by the presence of a double bond in the cis

configuration, which is a key differentiator from its trans-isomer, sodium stearyl fumarate.

Table 1: Physicochemical Properties of Sodium Stearyl
Maleate

Property Value Reference

Chemical Name
Sodium (Z)-4-(octadecyloxy)-4-

oxobut-2-enoate
[1]

Synonyms Sodium Salt of Stearyl Maleate [2]

CAS Number 5373-51-3

Molecular Formula C22H39NaO4 [3]

Molecular Weight 390.53 g/mol [3]

Appearance

Not explicitly stated, but

related compounds are white

to off-white powders.

Solubility

Described as hydrophilic,

suggesting some water

solubility.

[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.chemwhat.com/sodium-stearyl-maleate-cas-5373-51-3/
https://www.sigmaaldrich.com/HK/zh/product/sial/s0808060
https://www.sigmaaldrich.com/TW/zh/product/sial/s0808060
https://www.sigmaaldrich.com/TW/zh/product/sial/s0808060
https://www.pharmaffiliates.com/en/parentapi/sodium-stearyl-maleate-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16089405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Molecular Structures of Sodium Stearyl
Maleate and Sodium Stearyl Fumarate
Caption: Geometric isomers: Sodium Stearyl Maleate and Fumarate.

Synthesis and Manufacturing: A Precursor's
Journey
Sodium stearyl maleate is a crucial intermediate in the synthesis of sodium stearyl fumarate.

The manufacturing process typically involves a two-step reaction.[5]

Esterification: Stearyl alcohol is reacted with maleic anhydride. This reaction opens the

anhydride ring and forms monostearyl maleate.

Isomerization and Salt Formation: The resulting monostearyl maleate undergoes an

isomerization process to convert the cis-isomer to the more stable trans-isomer, monostearyl

fumarate. This is followed by a reaction with a sodium source, such as sodium hydroxide, to

form the final product, sodium stearyl fumarate.[6]

Due to the nature of this synthesis, sodium stearyl maleate is a common process-related

impurity in the final sodium stearyl fumarate product.

Diagram 2: Synthesis Pathway of Sodium Stearyl
Fumarate
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Caption: Synthesis of Sodium Stearyl Fumarate via Sodium Stearyl Maleate.

The Role of Sodium Stearyl Maleate in
Pharmaceuticals
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The primary and most well-documented role of sodium stearyl maleate in the pharmaceutical

industry is as a specified impurity in sodium stearyl fumarate. Pharmacopeial monographs for

sodium stearyl fumarate, such as those in the United States Pharmacopeia (USP) and

European Pharmacopoeia (Ph. Eur.), set strict limits on the allowable amount of sodium
stearyl maleate. For instance, the limit is often set at not more than 0.25%.[5][7] The presence

of sodium stearyl maleate is monitored to ensure the purity and consistency of the sodium

stearyl fumarate excipient.

While some sources describe sodium stearyl maleate as an inert, hydrophilic tablet lubricant

that can be useful in situations where other lubricants fail, there is a lack of extensive, publicly

available data and widespread documented use in commercial pharmaceutical formulations to

support its role as a primary excipient.[4] Its availability as a European Pharmacopoeia

reference standard is primarily for its use in analytical testing to quantify it as an impurity.[3][8]

The Prevalent Isomer: A Comparative Look at
Sodium Stearyl Fumarate
To understand the context of sodium stearyl maleate, it is essential to consider the properties

and applications of its isomer, sodium stearyl fumarate, which is a widely used and well-

characterized pharmaceutical lubricant.

Sodium stearyl fumarate is favored for its high lubrication efficiency, particularly in tablet and

capsule formulations.[9][10] It is known to be less hydrophobic than magnesium stearate, a

common alternative, which can be advantageous in formulations where rapid tablet

disintegration and dissolution are desired.[5][11]

Table 2: Comparison of Common Pharmaceutical
Lubricants

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
http://www.phexcom.com/Content/pdf/Sodium%20Stearyl%20Fumarate.pdf
http://ftp.uspbpep.com/v29240/usp29nf24s0_m77370.html
https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.pharmaffiliates.com/en/parentapi/sodium-stearyl-maleate-impurities
https://www.sigmaaldrich.com/TW/zh/product/sial/s0808060
https://www.lgcstandards.com/IT/en/Sodium-stearyl-maleate-CRS/p/EPS0808060
https://www.benchchem.com/product/b16089405/docs?utm_src=pdf-body#sodium-stearyl-maleate-as-a-pharmaceutical-excipient-a-comprehensive-technical-guide
https://www.chemicalbook.com/article/-odium%20-tearyl%20fumarate%EF%BC%9Ageneral%20de-cription%EF%BC%8Capplication%EF%BC%8Cand%20production.htm
https://www.pharmaexcipients.com/sodium-stearyl-fumarate-excipient/
http://www.phexcom.com/Content/pdf/Sodium%20Stearyl%20Fumarate.pdf
https://www.buildapill.com/blogs/articles/comparing-the-top-lubricants-for-tablets
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16089405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Sodium Stearyl
Maleate

Sodium Stearyl
Fumarate

Magnesium
Stearate

Isomer cis trans N/A

Primary Role Impurity/Intermediate Lubricant Lubricant

Hydrophilicity
Described as

hydrophilic

More hydrophilic than

MgSt
Hydrophobic

Impact on Dissolution Limited data available
Less impact than

MgSt
Can retard dissolution

Blending Sensitivity Limited data available
Less sensitive to over-

blending

Sensitive to over-

blending

Regulatory Status
Controlled as an

impurity

GRAS, FDA Inactive

Ingredients Guide

GRAS, FDA Inactive

Ingredients Guide

Analytical and Characterization Methodologies
The analysis of sodium stearyl maleate is a critical aspect of quality control for sodium stearyl

fumarate. Pharmacopeial methods are established for its identification and quantification.

A common method for determining the limit of sodium stearyl maleate and stearyl alcohol in

sodium stearyl fumarate is Thin-Layer Chromatography (TLC).[7][12]

Experimental Protocol: TLC for Limit of Sodium Stearyl
Maleate
Objective: To determine if the amount of sodium stearyl maleate in a sample of sodium

stearyl fumarate is within the pharmacopeial limits.

Materials:

Test sample of Sodium Stearyl Fumarate

USP Monostearyl Maleate Reference Standard (RS)

USP Stearyl Alcohol RS
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Chloroform and glacial acetic acid (4:1) as solvent

TLC plate coated with a 0.25-mm layer of chromatographic silica gel

Developing chamber

Spraying reagent: Sulfuric acid in alcohol

Drying oven

Procedure:

Standard Preparation (Monostearyl Maleate): Prepare a solution of USP Monostearyl

Maleate RS in the solvent mixture.

Standard Preparation (Stearyl Alcohol): Prepare a solution of USP Stearyl Alcohol RS in the

solvent mixture.

Test Preparation: Dissolve a weighed amount of the sodium stearyl fumarate sample in the

solvent mixture, using sonication if necessary.

Chromatography:

Apply specified volumes of the standard and test preparations to the TLC plate.

Develop the chromatogram in a chamber containing chloroform until the solvent front has

moved a sufficient distance.

Remove the plate and allow it to dry.

Visualization:

Spray the plate with the sulfuric acid in alcohol reagent.

Heat the plate in an oven at 150°C for 15 minutes.

Analysis: Compare the intensity of the spot corresponding to sodium stearyl maleate in the

test preparation to the spot from the standard monostearyl maleate preparation. The intensity
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of the test spot should not be greater than that of the standard spot, which corresponds to

the specified limit (e.g., 0.25%).[7][12]

Diagram 3: Analytical Workflow for Impurity Profiling

Sample Preparation
(Dissolve SSF in solvent)

TLC Plate Spotting

Standard Preparation
(Dissolve Maleate RS)

Chromatographic Development

Visualization
(Spraying and Heating)

Data Analysis
(Compare Spot Intensities)

Result
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Click to download full resolution via product page

Caption: Workflow for TLC analysis of Sodium Stearyl Maleate impurity.

Safety and Regulatory Profile
There is limited specific toxicological data available for sodium stearyl maleate as a

standalone substance. Its safety is primarily considered in the context of it being a minor

component of sodium stearyl fumarate.
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Sodium stearyl fumarate is generally regarded as a nontoxic and non-irritant material.[5] It is

listed as Generally Recognized as Safe (GRAS) and is included in the FDA's Inactive

Ingredients Guide for oral capsules and tablets.[5] Metabolic studies have shown that absorbed

sodium stearyl fumarate is hydrolyzed to stearyl alcohol and fumaric acid, which are natural

components of the body and food.[5]

Given that sodium stearyl maleate is a closely related isomer and is present in very small

quantities in the approved excipient, it is not expected to pose a significant safety risk when

within the established limits. The European Pharmacopoeia provides a reference standard for

sodium stearyl maleate, underscoring its regulatory importance as a controlled substance.[3]

[8]

Conclusion
In conclusion, sodium stearyl maleate holds a unique and important, albeit indirect, role in the

pharmaceutical industry. It is a critical intermediate in the synthesis of the widely used lubricant,

sodium stearyl fumarate, and its presence as an impurity is carefully controlled to ensure the

quality and performance of the final excipient. While there are indications of its potential as a

hydrophilic lubricant, its application as a primary excipient is not well-established in comparison

to its trans-isomer. For drug development professionals, a thorough understanding of sodium
stearyl maleate is essential for the quality control of sodium stearyl fumarate and for

appreciating the chemical nuances that differentiate these two closely related isomers. Future

research may explore the unique properties of sodium stearyl maleate as a standalone

excipient, but for now, its primary significance remains intertwined with the synthesis and purity

of sodium stearyl fumarate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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